6-chloro-4-phenyl-2-quinazolinethiol

• IUPAC Name: 6-chloro-4-phenyl-1H-quinazoline-2-thione
• InChI: InChI=1S/C14H9ClN2S/c15-10-6-7-12-11(8-10)13(17-14(18)16-12)9-4-2-1-3-5-9/h1-8H,(H,16,17,18)
• InChI Key: AWBHCDCLIPGSFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=S)NC3=C2C=C(C=C3)Cl
• Molecular Formula: C14H9ClN2S
• DSSTOX Substance ID: DTXSID60353009
• Molecular Weight: 272.8 g/mol
• CAS RN: 57370-19-1

Description

Synthesis Analysis

The synthesis of compounds structurally related to 6-chloro-4-phenyl-2-quinazolinethiol, such as quinazoline derivatives, involves various chemical reactions and methodologies. For instance, Ouyang et al. (2016) described a rapid synthetic method for N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine, showcasing the versatility of quinazoline synthesis approaches (Ouyang et al., 2016).

Molecular Structure Analysis

The molecular structure of quinazoline derivatives has been a subject of study, with density functional theory (DFT) and other spectroscopic techniques being used for structural elucidation. Wazzan et al. (2016) utilized DFT calculations to determine structural parameters of related compounds, which can provide insights into the molecular structure of 6-chloro-4-phenyl-2-quinazolinethiol (Wazzan et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of quinazoline derivatives are influenced by their molecular structure. For example, Grytsak et al. (2021) discussed the reactivity of quinazoline compounds with nucleophilic and non-nucleophilic bases, revealing the versatility of these compounds in various chemical reactions (Grytsak et al., 2021).

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability of quinazoline derivatives are critical for their applications. Studies on similar compounds can provide insights into these properties. For instance, the study by Tien et al. (2020) on the crystal structure of a related compound offers valuable information on physical characteristics (Tien et al., 2020).

Safety and Hazards

The safety data sheet for a related compound, “6-chloro-4-phenylquinazoline-2-carboxylic acid”, suggests avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. It also recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Quinazoline derivatives have received significant attention due to their diverse biological activities. This suggests that “6-chloro-4-phenyl-2-quinazolinethiol”, as a member of the quinazoline family, could also be a subject of future research in medicinal chemistry.

Mechanism of Action

Target of Action

Quinazoline derivatives have been known to exhibit a wide range of biological activities . They have been studied for their potential as anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-HIV, and anti-analgesic agents .

Mode of Action

For instance, some quinazoline derivatives have been found to inhibit the activity of certain enzymes, which can lead to a decrease in the proliferation of cancer cells .

Biochemical Pathways

For example, some quinazoline derivatives have been found to inhibit the activity of certain enzymes, disrupting the normal functioning of these pathways .

Result of Action

Quinazoline derivatives have been known to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-hiv, and anti-analgesic effects .